Cas no 2256711-20-1 (3-(2-bromophenyl)pyridine-2,4,5,6-d4)

• Product Name: 3-(2-bromophenyl)pyridine-2,4,5,6-d4
• CAS No: 2256711-20-1
• MF: C₁₁H₈BrN
• MW: 238.116568565369
• CID: 6818429
• PubChem ID: 172400788
• Update Time: 2025-03-02

3-(2-bromophenyl)pyridine-2,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)pyridine-2,4,5,6-d4
• CS-21858
• 2256711-20-1

• Inchi： 1S/C11H8BrN/c12-11-6-2-1-5-10(11)9-4-3-7-13-8-9/h1-8H/i3D,4D,7D,8D
• InChI Key： XEQMSSLGEYCVDC-KNIGXJNHSA-N
• SMILES： BrC1C=CC=CC=1C1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 237.00912Da
• Monoisotopic Mass: 237.00912Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų